N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-3,4-dihydroisoquinoline-2(1H)-carboxamide

• IUPAC Name: N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C20H20FN3O2/c21-16-6-3-7-18(10-16)24-13-17(11-19(24)25)22-20(26)23-9-8-14-4-1-2-5-15(14)12-23/h1-7,10,17H,8-9,11-13H2,(H,22,26)
• InChI Key: CJHCQHZSLLNRCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)NC3CC(=O)N(C3)C4=CC(=CC=C4)F
• Molecular Formula: C20H20FN3O2
• Molecular Weight: 353.4 g/mol

Description

This compound is a complex organic molecule that likely belongs to the class of compounds known as amides. Amides are organic compounds that contain a carbonyl group (C=O) linked to a nitrogen atom. They play a crucial role in biochemistry and materials science.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 3-bromo-N-(3-fluorophenyl)benzenesulfonamide are synthesized through amidation reactions. Amidation is a type of chemical reaction where an amide is formed from a carboxylic acid and an amine.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray diffraction, FTIR, 1H and 13C NMR, and MS spectroscopies. These techniques provide detailed information about the atomic and molecular structure of a compound.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, protodeboronation of pinacol boronic esters has been reported. Protodeboronation is a type of chemical reaction where a boron atom is replaced by a hydrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For similar compounds, properties like molecular weight, chemical formula, and InChI key have been reported.

Scientific Research Applications

Antitumor Efficacy in Breast Cancer

• .

Protein-Protein Interaction (PPI) Modulation

• The compound “1-(3-Fluorophenyl)biguanide hydrochloride” (1-(3-F-Ph)BG-HCl) is being investigated for its potential to modulate protein-protein interactions (PPIs). .

Antifungal Activity

• While not directly related to the mentioned compound, it’s worth noting that compounds containing Schiff base groups have shown promising antifungal activity. .

Safety and Hazards

Safety data sheets (SDS) provide information about the hazards of a chemical and the necessary safety precautions. An SDS for a similar compound, 3′-Fluoroacetophenone, indicates that it is a flammable liquid that can cause skin and eye irritation and may cause respiratory irritation.

Future Directions

Research into similar compounds continues to be a significant area of interest. For instance, new derivatives of pyrazolo[3,4-b]pyridines have been synthesized and studied for their antitumor efficacy. Similarly, a newly synthesized pyrazole derivative has been found to reduce blood pressure in spontaneously hypertensive rats.